Cas no 17799-03-0 ((2,4,5-trichlorophenyl)methyl Thiocyanate)

(2,4,5-trichlorophenyl)methyl Thiocyanate structure
17799-03-0 structure
Product Name:(2,4,5-trichlorophenyl)methyl Thiocyanate
CAS No:17799-03-0
MF:C8H4Cl3NS
MW:252.548057556152
CID:906591
PubChem ID:329128
Update Time:2025-04-19

(2,4,5-trichlorophenyl)methyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

    • (2,4,5-trichlorophenyl)methyl Thiocyanate
    • AC1L7435
    • NSC310256
    • NSC-310256
    • DTXSID10317050
    • 1,2,4-Trichloro-5-(thiocyanatomethyl)benzene
    • DS-008202
    • 17799-03-0
    • Inchi: 1S/C8H4Cl3NS/c9-6-2-8(11)7(10)1-5(6)3-13-4-12/h1-2H,3H2
    • InChI Key: OTTDPZLECHGRNG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1CSC#N)Cl)Cl

Computed Properties

  • Exact Mass: 250.91322
  • Monoisotopic Mass: 250.913003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79
  • LogP: 4.36108

(2,4,5-trichlorophenyl)methyl Thiocyanate Related Literature

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